Cas no 2171795-00-7 (4-amino-1-ethyl-5-(1H-imidazol-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-ethyl-5-(1H-imidazol-2-yl)pyrrolidin-2-one
• CAS No: 2171795-00-7
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5978799
• PubChem ID: 165764867
• Update Time: 2025-07-22

4-amino-1-ethyl-5-(1H-imidazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-ethyl-5-(1H-imidazol-2-yl)pyrrolidin-2-one
• EN300-1636160
• 2171795-00-7

• Inchi： 1S/C9H14N4O/c1-2-13-7(14)5-6(10)8(13)9-11-3-4-12-9/h3-4,6,8H,2,5,10H2,1H3,(H,11,12)
• InChI Key： HARXJCUVXOPNER-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2=NC=CN2)N1CC)N

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 75Ų

Additional information on 4-amino-1-ethyl-5-(1H-imidazol-2-yl)pyrrolidin-2-one

Professional Introduction to 4-amino-1-ethyl-5-(1H-imidazol-2-yl)pyrrolidin-2-one (CAS No. 2171795-00-7)

4-amino-1-ethyl-5-(1H-imidazol-2-yl)pyrrolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2171795-00-7, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, an ethyl side chain, and an imidazole moiety, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure is built around a pyrrolidinone core, which is a five-membered heterocyclic ring containing nitrogen. This core is particularly interesting in medicinal chemistry due to its ability to mimic natural bioactive scaffolds found in numerous pharmacologically active molecules. The 4-amino group provides a site for further derivatization, enabling the attachment of various pharmacophores that can enhance binding affinity and selectivity towards target enzymes or receptors. Additionally, the 1-ethyl substituent contributes to the overall steric profile of the molecule, influencing its solubility and metabolic stability.

The imidazole ring at the 5-position is another key feature of this compound. Imidazole derivatives are well-documented for their biological activities, ranging from antifungal and antimicrobial properties to more complex roles in enzyme inhibition and signal transduction pathways. The specific positioning of the imidazole ring in 4-amino-1-ethyl-5-(1H-imidazol-2-yl)pyrrolidin-2-one suggests potential interactions with biological targets that may not be accessible with other structural analogs.

In recent years, there has been a growing interest in developing small molecule inhibitors for various therapeutic targets, particularly those involved in chronic diseases and cancer. The scaffold of 4-amino-1-ethyl-5-(1H-imidazol-2-yl)pyrrolidin-2-one has shown promise in preliminary screenings as a potential lead compound for drug discovery programs. Its unique structural features allow for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in the development of orally bioavailable drugs.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes are central to many biological processes, and their dysregulation is often associated with disease states. By designing molecules that interact selectively with specific enzymes, researchers can develop treatments that address the root causes of these conditions. The combination of an amino group and an imidazole moiety in 4-amino-1-ethyl-5-(1H-imidazol-2-yl)pyrrolidin-2-one suggests it may have inhibitory effects on certain enzyme families, such as kinases or phosphodiesterases, which are implicated in cancer progression and inflammation.

The ethyl side chain at the 1-position also plays a crucial role in determining the compound's biological behavior. Ethyl groups are commonly found in bioactive molecules due to their ability to influence both electronic and steric properties. In 4-amino-1-ethyl-5-(1H-imidazol-2-yl)pyrrolidin-2-one, this group may contribute to optimal positioning relative to binding pockets in target proteins, enhancing interactions through hydrogen bonding or hydrophobic effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the amino and ethyl groups, followed by cyclization to form the pyrrolidinone ring. The introduction of the imidazole moiety typically involves condensation reactions between appropriate precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of biological evaluation, 4-amino-1-ethyl-5-(1H-imidazol-2-ylyl)pyrrolidin-2-one has been subjected to various assays to assess its potential therapeutic applications. Preliminary data suggest that it exhibits inhibitory activity against certain enzymes relevant to inflammatory diseases and cancer. These findings have prompted further investigation into its mechanism of action and potential as a lead compound for drug development.

The development of novel drug candidates relies heavily on understanding their interactions with biological targets at a molecular level. Computational methods such as molecular docking and pharmacophore modeling have become indispensable tools in modern drug discovery. These techniques allow researchers to predict how a molecule will bind to a target protein based on its structural features. In the case of 4-amino-laethyl-la(1H-imidazol-la(2-yll))lpyrrolidine-l(2-one, computational studies have helped identify key interactions with potential therapeutic targets.

The solubility profile of this compound is another important consideration in drug development. Poor solubility can limit oral bioavailability and necessitate alternative administration routes or formulation strategies. However, preliminary solubility studies indicate that modifications can be made to improve water solubility without compromising biological activity.

The metabolic stability of small molecules is critical for determining their duration of action within the body. Metabolic degradation can lead to rapid clearance from circulation, reducing therapeutic efficacy. Studies on the metabolic fate of 4-amino-laethyl-la(1H-imidazol-la(2-yll))lpyrrolidine-l(2-one have provided insights into potential pathways for biotransformation by cytochrome P450 enzymes.

In conclusion, 4-amino-laethyl-la(1H-imidazol-la(2-yll))lpyrrolidine-l(2-one (CAS No.2171795-00-7) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential applications in drug discovery. Its multifunctional nature allows for diverse chemical modifications aimed at optimizing biological activity while maintaining favorable pharmacokinetic properties.